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Compound of Interest

Compound Name: 2-(1-Naphthyl)Ethanoyl Chloride

Cat. No.: B1306206 Get Quote

Essential Safety and Handling Guide for 2-(1-
Naphthyl)Ethanoyl Chloride
This guide provides critical safety and logistical information for the handling and disposal of 2-
(1-Naphthyl)Ethanoyl Chloride (CAS No. 5121-00-6), tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety and operational integrity.

Hazard Identification and Chemical Properties
2-(1-Naphthyl)Ethanoyl Chloride is a corrosive and moisture-sensitive compound that can

cause severe burns upon contact with skin, eyes, and the respiratory tract.[1][2] It is classified

as a substance that causes severe skin burns and eye damage.[3] Understanding its properties

is the first step toward safe handling.
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Property Value Reference

Molecular Formula C12H9ClO [4]

Molecular Weight 204.65 g/mol [4]

Appearance Yellow viscous liquid or solid [1]

Hazards

Causes severe burns by all

exposure routes. Moisture

sensitive.

[1][2]

Target Organs Respiratory system, eyes, skin. [1][3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 2-(1-Naphthyl)Ethanoyl Chloride.
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Body Part Required PPE
Specifications & Best

Practices

Eyes/Face
Chemical splash goggles and

a face shield.

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing or a highly

exothermic reaction.[5][6]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat.

Wear appropriate protective

gloves to prevent skin

exposure.[1] Inspect gloves for

integrity before each use. A

flame-retardant lab coat should

be worn and fully buttoned.[6]

Respiratory
NIOSH/MSHA approved

respirator.

A respirator is necessary when

handling the chemical outside

of a fume hood or if ventilation

is inadequate.[1][7] Follow

OSHA respirator regulations

(29 CFR 1910.134) or

European Standard EN 149.[1]

[3]

Body Appropriate protective clothing.

Wear clothing that covers all

exposed skin to prevent

contact.[1]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is crucial for minimizing risks.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage Location: Store in a designated corrosives area that is cool, dry, and well-ventilated.

[2][3]
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Container Integrity: Keep the container tightly closed to prevent exposure to moisture, with

which it can react.[2][3]

Incompatible Materials: Store away from water, alcohols, strong bases, and strong oxidizing

agents.[2][5]

Handling and Use Protocol
Controlled Environment: All handling of 2-(1-Naphthyl)Ethanoyl Chloride must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[2][5]

PPE Adherence: Don all required PPE as specified in the table above before handling the

chemical.

Spill Prevention: Use secondary containment (e.g., a tray) during transport and use to

contain any potential spills.

Dispensing: Use only clean, dry glassware and equipment. The presence of moisture can

lead to a vigorous reaction.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing

vapors, mists, or gas.[2]

Emergency Procedures
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding eyelids open.

Seek immediate medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing and shoes. Seek immediate medical

attention.[2][3]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][8]

Ingestion

DO NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][8]

Spill

Evacuate the area. Absorb the spill with inert

material (e.g., vermiculite, sand) and place it in

a suitable, labeled container for disposal.[2] Do

not use combustible materials. Ensure adequate

ventilation.

Disposal Plan
Waste Collection: Collect all waste material, including empty containers and contaminated

absorbents, in a designated and properly labeled hazardous waste container.

Neutralization (for small residues): Small amounts of residual 2-(1-Naphthyl)Ethanoyl
Chloride on equipment can be cautiously neutralized with a dilute solution of sodium

bicarbonate. This should be done in a fume hood.

Waste Disposal: Dispose of the chemical waste through a licensed waste disposal company,

following all federal, state, and local regulations.[3] Do not dispose of it down the drain.
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Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-(1-
Naphthyl)Ethanoyl Chloride, from procurement to final disposal.

Receiving
Inspect container for damage

Storage
Cool, dry, well-ventilated area

Away from incompatible materials

Preparation
Don all required PPE
Work in a fume hood

Handling & Use
Use dry equipment

Secondary containment

Decontamination
Neutralize residual material

Clean equipment

Emergency Procedure
In case of spill or exposure

Waste Collection
Collect in labeled hazardous waste container

Disposal
Via licensed waste disposal service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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